![molecular formula C19H19ClN4O2S B300141 N-(3-chloro-2-methylphenyl)-2-{[5-(methoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B300141.png)
N-(3-chloro-2-methylphenyl)-2-{[5-(methoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
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Overview
Description
N-(3-chloro-2-methylphenyl)-2-{[5-(methoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as CMPT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. CMPT is a member of the 1,2,4-triazole family of compounds, which have been shown to possess a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of N-(3-chloro-2-methylphenyl)-2-{[5-(methoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, it has been proposed that this compound may exert its antitumor activity by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been reported to decrease the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as catalase and superoxide dismutase. This compound has also been shown to reduce the levels of inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-chloro-2-methylphenyl)-2-{[5-(methoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is its broad spectrum of activity against various microorganisms and cancer cell lines. Additionally, this compound has been shown to have low toxicity in animal studies. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
Further research is needed to fully understand the mechanism of action of N-(3-chloro-2-methylphenyl)-2-{[5-(methoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide and its potential therapeutic applications. One area of future research could be the development of more water-soluble derivatives of this compound to improve its bioavailability. Additionally, the potential use of this compound in combination with other chemotherapeutic agents should be explored. Finally, the potential use of this compound in the treatment of other diseases, such as inflammatory bowel disease and neurodegenerative disorders, should be investigated.
In conclusion, this compound, or this compound, is a promising chemical compound with potential therapeutic applications. Its broad spectrum of activity against microorganisms and cancer cell lines, as well as its low toxicity, make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of N-(3-chloro-2-methylphenyl)-2-{[5-(methoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the reaction of 3-chloro-2-methyl aniline with 4-phenyl-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol in the presence of acetic anhydride and triethylamine. The resulting product is a white to off-white crystalline powder with a melting point of 173-175°C.
Scientific Research Applications
N-(3-chloro-2-methylphenyl)-2-{[5-(methoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been extensively studied for its potential therapeutic applications. It has been shown to possess antimicrobial, antifungal, and antitumor activities. This compound has been reported to inhibit the growth of various cancer cell lines, including breast, liver, and lung cancer cells. Additionally, this compound has been shown to have potential as an antifungal agent against Candida albicans and Aspergillus fumigatus.
Properties
Molecular Formula |
C19H19ClN4O2S |
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Molecular Weight |
402.9 g/mol |
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-[[5-(methoxymethyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C19H19ClN4O2S/c1-13-15(20)9-6-10-16(13)21-18(25)12-27-19-23-22-17(11-26-2)24(19)14-7-4-3-5-8-14/h3-10H,11-12H2,1-2H3,(H,21,25) |
InChI Key |
LCNDGIBAXZMNFW-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)COC |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)COC |
Origin of Product |
United States |
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